4-Bromo-2-isopropoxybenzonitrile
Overview
Description
“4-Bromo-2-isopropoxybenzonitrile” is a chemical compound with the molecular formula C10H10BrNO . It is used for research purposes.
Molecular Structure Analysis
The molecular structure of “4-Bromo-2-isopropoxybenzonitrile” consists of 10 carbon atoms, 10 hydrogen atoms, 1 bromine atom, and 1 nitrogen atom .
Scientific Research Applications
Application Summary
Methods of Application: It is often used in carbon-carbon bond-forming reactions such as Suzuki coupling, where it can react with boronic acids in the presence of a palladium catalyst to form biaryl compounds .
Results
Methods of Application: It is incorporated into larger drug molecules through reactions like nucleophilic substitution, where the bromine atom is replaced by another functional group that contributes to the desired pharmacological activity .
Methods of Application
It can be polymerized or incorporated into small molecules that form the active layer in electronic devices. The bromine atom can undergo further functionalization to tailor the material’s electronic properties .
Methods of Application
It is often used in trace analysis to study its degradation products and their impact on ecosystems. Environmental fate studies may involve soil and water sampling followed by analysis using GC-MS or LC-MS .
Methods of Application
The compound can be grown into crystals using methods like the slow evaporation technique. These crystals are then characterized for their NLO properties using techniques such as the Kurtz-Perry powder method .
Results
The crystals exhibit significant second harmonic generation, indicating their potential use in NLO applications. They also show stability up to 125.59 °C and have desirable optical properties like a bandgap of 4.87 eV .
Methods of Application: The antibacterial activity is assessed using methods like the agar diffusion test, where the compound’s ability to inhibit bacterial growth is measured .
Results: Preliminary studies suggest that certain derivatives exhibit antibacterial properties, which could lead to the development of new antibacterial drugs or treatments .
Future Directions
properties
IUPAC Name |
4-bromo-2-propan-2-yloxybenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10BrNO/c1-7(2)13-10-5-9(11)4-3-8(10)6-12/h3-5,7H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UVNQIMNRAKEMJH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=C(C=CC(=C1)Br)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10BrNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2-isopropoxybenzonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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